Cas no 289-06-5 (1,3,4-Thiadiazole)

Thiadiazole is a chemical substance, and its molecular formula is c3h4n2s2.

1,3,4-Thiadiazole structure

Product Name:1,3,4-Thiadiazole

CAS No:289-06-5

Molecular Formula:C₂H₂N₂S

Molecular Weight:86.11568

MDL:MFCD01311030

CID:261907

PubChem ID:119391

1,3,4-Thiadiazole Properties

Names and Identifiers

- 1,3,4-Thiadiazole
- 4-thiadiazole
- Thiadiazole
- [1,3,4]thiadiazole
- 289-06-5
- Q27120327
- THIADIAZOLE, 1,3,4-
- 14IAC3GH7G
- MBIZXFATKUQOOA-UHFFFAOYSA-N
- CHEBI:39472
- Z1198156558
- DTXSID00183089
- AKOS006277879
- EN300-93326
- UNII-14IAC3GH7G
- G70877
- DTXCID60105580
- MDL： MFCD01311030
- InChIKey： MBIZXFATKUQOOA-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H2N2S/c1-3-4-2-5-1/h1-2H
- SMILES： S1C=NN=C1

Computed Properties

Exact Mass: 85.99390
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 85.994
Heavy Atom Count: 5
Complexity: 26.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 54A^2

Experimental Properties

LogP: 0.53810
PSA: 54.02000
Refractive Index: 1.5300 (estimate)
Boiling Point: 204°C
Melting Point: 42.5°C
Flash Point: 39.2°C
Density: 1.299 (estimate)

1,3,4-Thiadiazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002XGM-100mg	1,3,4-Thiadiazole	289-06-5	95%	100mg	$352.00	2025-02-19
A2B Chem LLC	AB35878-100mg	1,3,4-Thiadiazole	289-06-5	97%	100mg	$136.00	2024-04-20
Aaron	AR002XOY-100mg	1,3,4-Thiadiazole	289-06-5	97%	100mg	$210.00	2025-01-21
Ambeed	A346346-100mg	Thiadiazole	289-06-5	97%	100mg	$169.0	2025-02-28
Enamine	EN300-93326-0.05g	1,3,4-thiadiazole	289-06-5	95.0%	0.05g	$166.0	2025-02-21

1,3,4-Thiadiazole Related Literature

1. Azo dyes containing 1,3,4-thiadiazole fragment: synthesis and properties

Galina Selivanova,Alexandrina Skolyapova,Jiaying Wang,Elena Karpova,Inna Shundrina,Irina Bagryanskaya,Evgeny Amosov New J. Chem. 2022 46 1929
2. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding

Hakan S. Sayiner,Mehmet I. Yilmazer,Aisha. T. Abdelsalam,Mohamed A. Ganim,Cengiz Baloglu,Yasemin Celik Altunoglu,Mahmut Gür,Murat Saracoglu,Mohamed S. Attia,Safwat A. Mahmoud,Ekram H. Mohamed,Rabah Boukherroub,Nora Hamad Al-Shaalan,Sarah Alharthi,Fatma Kandemirli,Mohammed A. Amin RSC Adv. 2022 12 29627
3. Novel 1,3,4-thiadiazole–chalcone hybrids containing catechol moiety: synthesis, antioxidant activity, cytotoxicity and DNA interaction studies

Katarina Jakovljevi?,Milan D. Joksovi?,Ivana Z. Mati?,Nina Petrovi?,Tatjana Stanojkovi?,Du?an Sladi?,Miroslava Vuj?i?,Barbara Janovi?,Ljubinka Joksovi?,Sne?ana Trifunovi?,Violeta Markovi? Med. Chem. Commun. 2018 9 1679
4. Heterocyclic compounds from urea derivatives. Part XIX. Adducts from diaminoguanidines and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1970 1813
5. Synthesis of novel thiadiazole derivatives as selective COX-2 inhibitors

Fatma A. Ragab,Helmi I. Heiba,Marwa G. El-Gazzar,Sahar M. Abou-Seri,Walaa A. El-Sabbagh,Reham M. El-Hazek Med. Chem. Commun. 2016 7 2309
6. A new tricyclic ring and a nitrogen–sulfur analogue of the tri-pentagon bowl: cycloaddition reactions of the unstablised 1,3,4-thiadiazolium-3-methanide 1,3-dipole: steric influences on the endo-effect: substituted pyrrolo[2,1-b]-1,3,4-thiadiazole systems: azolium 1,3-dipoles

Richard N. Butler,Georgina M. Smyth,Patrick McArdle,Desmond Cunningham J. Chem. Soc. Perkin Trans. 1 2002 2851
7. SAR studies on 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles as inhibitors of Mtb shikimate dehydrogenase for the development of novel antitubercular agents

Ziqiang Li,Yishuang Liu,Xiaoguang Bai,Qi Deng,Juxian Wang,Guoning Zhang,Chunling Xiao,Yaning Mei,Yucheng Wang RSC Adv. 2015 5 97089
8. SAR studies on 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles as inhibitors of Mtb shikimate dehydrogenase for the development of novel antitubercular agents

Ziqiang Li,Yishuang Liu,Xiaoguang Bai,Qi Deng,Juxian Wang,Guoning Zhang,Chunling Xiao,Yaning Mei,Yucheng Wang RSC Adv. 2015 5 97089
9. Oxidation of 3-acetyl-5-methylthio-2-phenyl-2,3-dihydro-1,3,4-thiadiazole with m-chloroperbenzoic acid and nucleophilic substitution of the oxidation product, 3-acetyl-5-methylsulphinyl-2-phenyl-2,3-dihydro-1,3,4-thiadiazole. X-Ray molecular structure of (2S*)-3-acetyl-5-[(R*)-methylsulphinyl]-2-phenyl-2,3-dihydro-1,3,4-thiadiazole and of (1R*,2S*)-3-acetyl-5-[(S*)-methylsulphinyl]-2-phenyl-2,3-dihydro-1,3,4-thiadiazole 1-oxide

Seiju Kubota,Kouhei Toyooka,Masayuki Shibuya,Zenei Taira J. Chem. Soc. Perkin Trans. 1 1986 1357
10. Aryl-imidazothiadiazole analogues as microtubule disrupting agents

Ahmed Kamal,A. V. Subba Rao,T. Srinivasa Reddy,Sowjanya Polepalli,Siddiq Pasha Shaik,Chandrakant Bagul,M. V. P. S. Vishnuvardhan,Nishant Jain Med. Chem. Commun. 2015 6 1842

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

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